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Related Compounds and Context

The search revealed significant information about the importance of thiophene-based compounds in

medicinal and industrial chemistry, which may provide useful parallels for your research on 4-n-

Propylthiophenol.

Thiophene as a Privileged Pharmacophore: Thiophene is a five-membered sulfur-containing
heterocycle that ranks 4th among sulfur-containing structures in U.S. FDA-approved drugs from

2013-2023, with seven drug approvals [1]. Its versatility makes it a common scaffold in drug
discovery.

Key Approved Drugs Featuring Thiophene: Numerous commercially successful drugs incorporate
the thiophene ring, demonstrating its therapeutic relevance. The table below lists some prominent

examples [1].

Drug Name Primary Therapeutic Use

Ticlopidine Antiplatelet agent

Clopidogrel Antiplatelet agent

Olanzapine Antipsychotic

Tiagabine Anticonvulsant

Zileuton Asthma treatment
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Drug Name Primary Therapeutic Use

Tiaprofenic acid Anti-inflammatory

Suprofen Anti-inflammatory

4-Propylphenol as an Industrial Intermediate: A closely named compound, 4-propylphenol, is
used as an intermediate in the chemical and pharmaceutical industries. It is available in 98% and

99% purity grades, with its market growth driven by demand for resins, polymers, and the synthesis of
drugs for inflammatory and cardiovascular conditions [2]. This highlights the potential utility of

alkylated phenol derivatives.

Potential Research Workflows for Thiophene
Derivatives

While specific protocols for 4-n-Propylthiophenol are unavailable, the literature describes common

research pathways for developing thiophene-based bioactive molecules. The diagram below outlines a

generalized workflow that integrates synthesis, analysis, and bioactivity testing, which can serve as a

conceptual starting point.
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The key phases of this workflow are:

Synthesis and Purification: Modern synthetic methods often employ metal-catalyzed reactions
(e.g., using copper, indium, rhodium) for high regioselectivity, or metal-free approaches for greener

chemistry [1]. A common purification technique for liquid thiophenes is cooling-induced
precipitation, where a solution is cooled below the compound's melting point to precipitate the pure

product [3].
Characterization: Structural confirmation is typically achieved using a combination of 1H and 13C
NMR, IR spectroscopy, and mass spectrometry [4] [5].
Bioactivity Testing and In Silico Studies: Biological evaluation includes in vitro and in vivo assays

for target activity (e.g., anti-inflammatory, antimicrobial) and safety profiles [4]. In silico studies, such
as physicochemical property prediction, molecular docking, and molecular dynamics
simulations, are increasingly used to understand mechanism of action and guide the optimization of
drug candidates [4] [5].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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